Cas no 1468676-92-7 (5-(3,3,3-trifluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(3,3,3-trifluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1468676-92-7
• MF: C₆H₅F₃N₂O₃
• MW: 210.110711812973
• CID: 5848321
• PubChem ID: 65713013
• Update Time: 2024-01-13

5-(3,3,3-trifluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-3-carboxylic acid, 5-(3,3,3-trifluoropropyl)-
• 5-(3,3,3-Trifluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid
• CS-0291023
• AKOS015052816
• EN300-1120065
• 1468676-92-7
• 5-(3,3,3-trifluoropropyl)-1,2,4-oxadiazole-3-carboxylic acid

• Inchi： 1S/C6H5F3N2O3/c7-6(8,9)2-1-3-10-4(5(12)13)11-14-3/h1-2H2,(H,12,13)
• InChI Key： ZXIRLKKKFIXGTP-UHFFFAOYSA-N
• SMILES： O1C(CCC(F)(F)F)=NC(C(O)=O)=N1

Computed Properties

• Exact Mass: 210.02522651g/mol
• Monoisotopic Mass: 210.02522651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.534±0.06 g/cm3(Predicted)
• Boiling Point: 297.5±50.0 °C(Predicted)
• pka: 2.84±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles